3-Azidotetrahydrothiophene
Overview
Description
3-Azidotetrahydrothiophene is a useful research compound. Its molecular formula is C4H7N3S and its molecular weight is 129.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biosynthesis and Aroma Volatile Production
2-Methyltetrahydrothiophen-3-one, a compound related to 3-azidotetrahydrothiophene, is produced by microorganisms and contributes significantly to the aroma of various foodstuffs, including wine. This production involves a biosynthetic pathway in bacteria, specifically Chitinophaga Fx7914, utilizing methionine as a precursor. The pathway's elucidation involved extensive experiments, highlighting the compound's importance in food and flavor chemistry (Nawrath et al., 2010).
Chemical Reactivity and Structural Analysis
The reactivity of 2-azidotetrahydrothiophene, a compound structurally similar to this compound, has been explored through thermal, photochemical, and catalyzed reactions. These studies have led to the discovery of various rearrangement products, contributing to a deeper understanding of azidosulfides' chemical behavior (Still et al., 1984).
High-Resolution Rotational Spectroscopy
3-Hydroxytetrahydrothiophene, another structurally related compound, has been studied using high-resolution rotational spectroscopy. This research provided insights into its ring-puckering conformation and dipole moments, expanding our understanding of tetrahydrothiophene derivatives' physical and chemical properties (Torok et al., 2002).
Stereospecific Formation Studies
Research into the stereospecific formation of substituted azidotetrahydrothiophenes demonstrated unique reaction pathways and configuration changes, contributing to synthetic chemistry's knowledge and the creation of azido-substituted tetrahydrothiophene derivatives (Mikhno et al., 1983).
Synthesis and Application in Drug Discovery
3-Azido-3-deoxy-thymidine (AZT), a key antiviral drug, showcases the therapeutic application of azido compounds. The structural analysis of AZT revealed how azido groups influence drug design and HIV treatment strategies, underscoring the importance of azido compounds in medical research (Parthasarathy & Kim, 1988).
Properties
IUPAC Name |
3-azidothiolane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3S/c5-7-6-4-1-2-8-3-4/h4H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFGTWNUJWHOPNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.